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Compound of Interest

Compound Name: 4-(4-Bromobenzyl)phenol

Cat. No.: B15372182

Essential Safety and Handling Guide for 4-(4-
Bromobenzyl)phenol

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 4-(4-Bromobenzyl)phenol in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure the safe handling of
this chemical.

Chemical Profile:
o |[UPAC Name: 4-(4-Bromobenzyl)phenol
e Molecular Formula: C13H11BrO

o Structure: This compound contains a phenol group attached to a benzyl group, which is in
turn substituted with a bromine atom. The combination of these functional groups
necessitates careful handling due to potential toxicity and irritant properties.

Hazard Identification and Classification

While a specific Safety Data Sheet (SDS) for 4-(4-Bromobenzyl)phenol is not readily
available, data from structurally similar compounds such as brominated phenols and benzyl
derivatives indicate the following potential hazards:
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Acute Toxicity (Oral): May be harmful if swallowed.

Skin Corrosion/lrritation: Causes skin irritation.

Serious Eye Damage/Eye Irritation: May cause serious eye damage or irritation.
Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.

Hazardous to the Aquatic Environment: May be toxic to aquatic life with long-lasting effects.

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory to prevent exposure.

Protection Type

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles or
a face shield.

To protect against splashes
and dust particles that can

cause serious eye damage.

Skin Protection

Chemical-resistant gloves
(e.g., Butyl rubber, Neoprene),
a fully buttoned lab coat, and
closed-toe shoes. For
significant splash risk, a
chemical-resistant apron is

recommended.

To prevent skin contact, which
can cause irritation and

absorption of the chemical.

Respiratory Protection

Use in a well-ventilated area or
a chemical fume hood. If
exposure limits are exceeded
or irritation is experienced, a
NIOSH-approved respirator is

necessary.

To prevent inhalation of dust or
vapors, which may cause

respiratory irritation.

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Protocol

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

Immediately remove all contaminated clothing.
Wash the affected skin with large amounts of
soap and water for at least 15 minutes. If skin
Skin Contact irritation occurs, seek medical attention. For
phenol-type compounds, wiping the affected
area with polyethylene glycol (PEG) 300 or 400

can be effective.

Move the person to fresh air. If breathing is

difficult, provide oxygen. If the person is not

Inhalation ) ] o o
breathing, begin artificial respiration. Seek
immediate medical attention.
Do NOT induce vomiting. If the person is
conscious, rinse their mouth with water and
) have them drink 4-8 ounces of water or milk.
Ingestion

Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.

Operational and Disposal Plans

A systematic approach to handling and disposal is essential for laboratory safety.

Experimental Workflow for Safe Handling

The following diagram outlines the standard operating procedure for handling 4-(4-
Bromobenzyl)phenol.
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Workflow for Handling 4-(4-Bromobenzyl)phenol
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Caption: This diagram illustrates the procedural workflow for safely handling 4-(4-
Bromobenzyl)phenol, from preparation to disposal.

Disposal Plan

Proper disposal of 4-(4-Bromobenzyl)phenol and its containers is crucial to prevent
environmental contamination and ensure regulatory compliance.

e Chemical Waste:

o Collect all waste containing 4-(4-Bromobenzyl)phenol in a dedicated, properly labeled,
and sealed container.

o The container should be stored in a cool, dry, and well-ventilated area, away from
incompatible materials.

o Dispose of the chemical waste through a licensed hazardous waste disposal company. Do
not discharge to sewer systems.

e Contaminated Materials:

o Items such as gloves, paper towels, and pipette tips that are contaminated with the
chemical should be collected in a separate, labeled hazardous waste bag.

o Dispose of these materials as solid hazardous waste.
o Empty Containers:
o Triple rinse empty containers with a suitable solvent.
o The rinsate should be collected and treated as hazardous waste.

o After rinsing, the container may be disposed of in accordance with local regulations, which
may include recycling or landfill disposal after ensuring it is not reusable for other
purposes.

» To cite this document: BenchChem. [Personal protective equipment for handling 4-(4-
Bromobenzyl)phenol]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b15372182#personal-protective-equipment-for-
handling-4-4-bromobenzyl-phenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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